(E)-4-chloro-N-(4-oxo-3-(phenylsulfonamido)naphthalen-1(4H)-ylidene)benzenesulfonamide

• IUPAC Name: (NE)-N-[3-(benzenesulfonamido)-4-oxonaphthalen-1-ylidene]-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C22H15ClN2O5S2/c23-15-10-12-17(13-11-15)32(29,30)24-20-14-21(22(26)19-9-5-4-8-18(19)20)25-31(27,28)16-6-2-1-3-7-16/h1-14,25H/b24-20+
• InChI Key: NZEIHZXCWCPVEP-HIXSDJFHSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CC(=NS(=O)(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=C4C2=O
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=C/C(=N\S(=O)(=O)C3=CC=C(C=C3)Cl)/C4=CC=CC=C4C2=O
• Molecular Formula: C22H15ClN2O5S2
• Molecular Weight: 487.0 g/mol

Description

(E)-4-chloro-N-(4-oxo-3-(phenylsulfonamido)naphthalen-1(4H)-ylidene)benzenesulfonamide is a useful research compound. Its molecular formula is C22H15ClN2O5S2 and its molecular weight is 486.94. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Enzyme Inhibition

Sulfonamide derivatives have shown potent antibacterial activities against various bacterial strains. A study involving the synthesis of N-alkyl/aralkyl-4-methyl-N-(naphthalen-1yl)benzenesulfonamides demonstrated these compounds as effective antibacterial agents and moderate to weak enzyme inhibitors (Abbasi et al., 2015).

Fluorescence Sensing and Intracellular Imaging

Sulfonamide Schiff base derivatives have been developed for selective detection of Al3+ ions in aqueous systems, demonstrating significant fluorescence enhancement. These findings suggest potential applications in bio-imaging and environmental monitoring (Mondal et al., 2015).

Antimicrobial Activity Enhancement

Halogen substitution in sulfonamide compounds has been found to significantly enhance antimicrobial activity. Specifically, replacing the 4-methyl group with a bromine or chlorine atom in certain sulfonamide derivatives resulted in increased binding affinity for bacterial targets (Chan et al., 1996).

Inhibitory Action Against Efflux Pumps

Certain naphthyridine sulfonamide derivatives have shown potential inhibitory action against TetK and MrsA efflux pumps in Staphylococcus aureus, suggesting a novel approach to combat antibiotic resistance (Oliveira-Tintino et al., 2020).

Synthesis of Functionalized Naphthalenones

Research on the cascade reactions of sulfoxonium ylides with α-diazocarbonyl compounds has led to the development of functionalized naphthalenones, which serve as versatile intermediates for further chemical transformations. This has implications for the synthesis of complex organic molecules (Chen et al., 2019).